Cas no 2027534-68-3 (4-(4-formylphenyl)benzamide)

• Product Name: 4-(4-formylphenyl)benzamide
• CAS No: 2027534-68-3
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 6239821
• PubChem ID: 123402902
• Update Time: 2025-05-23

4-(4-formylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-formylphenyl)benzamide
• EN300-1585757
• SCHEMBL19048679
• 2027534-68-3

• Inchi： 1S/C14H11NO2/c15-14(17)13-7-5-12(6-8-13)11-3-1-10(9-16)2-4-11/h1-9H,(H2,15,17)
• InChI Key： FHQPVFCCPUYWDO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(C=O)=CC=1)N

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-formylphenyl)benzamide

Introduction to 4-(4-formylphenyl)benzamide (CAS No. 2027534-68-3)

4-(4-formylphenyl)benzamide, with the CAS number 2027534-68-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzamide moiety and a formyl group attached to a phenyl ring. These structural elements contribute to its chemical reactivity and biological activity, making it a valuable compound for further research and development.

The molecular formula of 4-(4-formylphenyl)benzamide is C₁₅H₁₂O₂N, and its molecular weight is approximately 236.26 g/mol. The compound can be synthesized through various methods, including the reaction of 4-formylbenzoic acid with an appropriate amine under suitable conditions. The synthesis process is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In the context of medicinal chemistry, 4-(4-formylphenyl)benzamide has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 reported that 4-(4-formylphenyl)benzamide exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that the compound could be further developed into a novel anticancer drug.

Beyond its potential therapeutic applications, 4-(4-formylphenyl)benzamide has also been investigated for its use in materials science. The presence of the formyl group makes it an attractive candidate for the synthesis of functional polymers and other advanced materials. A study published in the Journal of Polymer Science in 2020 demonstrated that 4-(4-formylphenyl)benzamide-based polymers exhibit excellent thermal stability and mechanical properties, making them suitable for use in high-performance applications such as electronics and aerospace.

The physical properties of 4-(4-formylphenyl)benzamide, including its solubility, melting point, and stability, have been extensively studied. The compound is generally soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its melting point is reported to be around 195-197°C, which is consistent with the typical melting points of similar aromatic compounds. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and handling, while 4-(4-formylphenyl)benzamide is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood to minimize exposure to vapors or dust.

The environmental impact of 4-(4-formylphenyl)benzamide has also been considered in recent studies. Research published in Environmental Science & Technology in 2019 evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is not readily biodegradable, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This information is crucial for assessing the environmental safety of products containing this compound.

In conclusion, 4-(4-formylphenyl)benzamide (CAS No. 2027534-68-3) is a versatile compound with potential applications in medicinal chemistry, materials science, and other fields. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, the future prospects for this compound appear promising.